Cas no 10006-89-0 (2-(1H-indol-3-yl)-2-methylpropan-1-ol)

• Product Name: 2-(1H-indol-3-yl)-2-methylpropan-1-ol
• CAS No: 10006-89-0
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6287630
• PubChem ID: 12204551
• Update Time: 2025-05-21

2-(1H-indol-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-yl)-2-methylpropan-1-ol
• 1H-Indole-3-ethanol, β,β-dimethyl-

• Inchi： 1S/C12H15NO/c1-12(2,8-14)10-7-13-11-6-4-3-5-9(10)11/h3-7,13-14H,8H2,1-2H3
• InChI Key： DGVAULGQHUSZAR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(C)(C)CO)=C1

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Boiling Point: 358.0±17.0 °C(Predicted)
• pka: 15.09±0.10(Predicted)

Additional information on 2-(1H-indol-3-yl)-2-methylpropan-1-ol

Comprehensive Overview of 2-(1H-indol-3-yl)-2-methylpropan-1-ol (CAS No. 10006-89-0): Properties, Applications, and Research Insights

2-(1H-indol-3-yl)-2-methylpropan-1-ol (CAS No. 10006-89-0) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative features a methylpropan-1-ol side chain, which contributes to its distinct physicochemical properties and potential biological activities. With the growing interest in indole-based compounds for drug discovery, this molecule has become a subject of study for its possible role in modulating enzymatic pathways and receptor interactions.

The compound's molecular structure combines an indole ring system with a branched alcohol moiety, making it a versatile intermediate in synthetic chemistry. Researchers have explored its utility in designing neuroactive agents and metabolic regulators, particularly due to the indole scaffold's prevalence in nature (e.g., in tryptophan and serotonin). Recent studies suggest potential applications in cognitive health supplements and mood regulation formulations, aligning with current consumer trends toward natural nootropics and stress-management compounds.

From a technical perspective, 2-(1H-indol-3-yl)-2-methylpropan-1-ol demonstrates moderate solubility in polar organic solvents like ethanol and DMSO, with limited water solubility. Its logP value (estimated at 2.1-2.5) indicates reasonable membrane permeability, a crucial factor for bioavailability in potential therapeutic applications. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, with the compound showing characteristic signals at δ 7.0-7.5 ppm (aromatic protons) and δ 3.6-3.8 ppm (hydroxymethylene group) in ¹H NMR spectra.

In the context of green chemistry advancements, synthetic routes to CAS 10006-89-0 have been optimized to reduce hazardous byproducts. Modern protocols emphasize catalytic indole alkylation methods using eco-friendly Lewis acids, addressing the pharmaceutical industry's push toward sustainable synthesis. This aligns with frequent search queries about green chemistry in drug manufacturing and environmentally friendly synthetic methods observed in scientific literature databases.

The stability profile of 2-(1H-indol-3-yl)-2-methylpropan-1-ol under various conditions has been thoroughly investigated. Storage recommendations suggest protection from light in inert atmospheres at temperatures below -20°C for long-term preservation. These handling protocols reflect standard practices for oxygen-sensitive indole derivatives, a common search topic among laboratory technicians and formulation scientists working with similar compounds.

Emerging research directions explore the compound's potential as a precursor for fluorescent probes and bioconjugation reagents, capitalizing on the indole ring's photophysical properties. This application area has gained traction in bioimaging and diagnostic assay development, responding to the increasing demand for novel small-molecule detection tools in life sciences. Such developments frequently appear in searches related to molecular probes for cell biology and chemical sensors.

Quality control specifications for CAS 10006-89-0 typically require ≥95% purity by HPLC, with strict limits on residual solvents and heavy metals. These standards meet the requirements of pharmaceutical intermediates and research-grade chemicals, addressing common purchaser concerns about compound purity verification and analytical certification in procurement documents.

From a commercial availability standpoint, 2-(1H-indol-3-yl)-2-methylpropan-1-ol is offered by specialty chemical suppliers in quantities ranging from milligrams to kilogram scales. Pricing trends reflect its status as a low-volume high-value compound, with costs influenced by synthesis complexity and purification requirements. This economic aspect frequently appears in searches about bulk indole derivative pricing and custom synthesis cost factors.

The intellectual property landscape surrounding this compound includes several patents covering derivative synthesis methods and formulation applications, particularly in neurological health domains. These legal aspects generate search interest among professionals tracking patent-expired bioactive compounds and generic pharmaceutical opportunities in the fine chemicals market.

Future research directions may explore the compound's potential in targeted drug delivery systems through structural modifications to enhance blood-brain barrier penetration or tissue-specific accumulation. Such investigations would address trending search topics like brain-targeting molecules and precision medicine approaches, keeping this indole derivative relevant in cutting-edge pharmaceutical development.